2-Azaniumyl-3-(4-chlorophenyl)propanoate

• CAS No.: 7424-00-2
• Product Name: 2-Azaniumyl-3-(4-chlorophenyl)propanoate
• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• IUPAC Name: 2-azaniumyl-3-(4-chlorophenyl)propanoate
• Standard InChI: InChI=1S/C9H10ClNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
• Standard InChIKey: NIGWMJHCCYYCSF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC(C(=O)[O-])[NH3+])Cl
• Canonical SMILES: C1=CC(=CC=C1CC(C(=O)[O-])[NH3+])Cl
• Appearance: Solid powder
• Colorform: Crystals from methanol
• Melting Point: 238-240 °C
• Description: A selective and irreversible inhibitor of tryptophan hydroxylase, a rate-limiting enzyme in the biosynthesis of serotonin (5-HYDROXYTRYPTAMINE). Fenclonine acts pharmacologically to deplete endogenous levels of serotonin.; 2-amino-3-(4-chlorophenyl)propanoic acid is a phenylalanine derivative.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 51274-82-9 (hydrochloride)
• Shelf Life: >2 years if stored properly
• Solubility: In water, 961 mg/L at 25 °C (est)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CP-10,188; DL-3-(4-Chlorophenyl)alanine; Fenclonin; Fenclonine; Fenclonine (L)-Isomer; Fenclonine Hydrobromide; Fenclonine Hydrochloride; Fenclonine, (D)-Isomer; Hydrobromide, Fenclonine; Hydrochloride, Fenclonine; p-Chlorophenylalanine; para Chlorophenylalanine; para-Chlorophenylalanine
• Vapor Pressure: 6.09X10-9 mm Hg at 25 °C (est)
• Reference: 1: Sicuteri F, Rumboldt Z, del Bene E. [Does fenclonine open up new perspectives in the treatment of impotence?]. Lijec Vjesn. 1975 May;97(5):307-10. Croatian. PubMed PMID: 128680.; 2: Cremata VY Jr, Koe BK. Clinical and biochemical effects of fenclonine: a serotonin depletor. Dis Nerv Syst. 1968 May;29(5):Suppl:147-52. PubMed PMID: 5673619.
• PubChem Compound: 25200499
• Last Modified: Nov 11 2021